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Compound of Interest

Compound Name: SRI-31142

Cat. No.: B15616481

For Researchers, Scientists, and Drug Development
Professionals

These application notes provide detailed protocols for the in vitro functional characterization of
SRI-31142, a putative allosteric inhibitor of the dopamine transporter (DAT). The following
assays are designed to assess the binding affinity and functional activity of SRI-31142 on
monoamine transporters.

Introduction

SRI-31142 is a novel compound identified as a putative allosteric inhibitor of the dopamine
transporter (DAT) with a high affinity (Ki of 1.9 nM).[1] Unlike typical DAT inhibitors like cocaine,
SRI-31142 exhibits a complex pharmacological profile. It demonstrates only partial efficacy in
blocking monoamine uptake and is significantly less potent in displacing radioligand binding
than its affinity would suggest.[2] Understanding its unique mechanism of action is crucial for its
potential development as a therapeutic agent. The following protocols describe key in vitro
assays to elucidate the functional activity of SRI-31142.

Data Presentation

Table 1: Potency of SRI-31142 in Inhibiting Monoamine Uptake in Rat Brain Synaptosomes
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Neurotransmitter Brain Region IC50 (nM)
Dopamine (DA) Striatum 2.8
Serotonin (5-HT) Hippocampus 8.9
Norepinephrine (NE) Hippocampus 1.8

Data summarized from in vitro studies on rat brain synaptosomes.

Table 2: Binding Affinity of SRI-31142 at the Dopamine Transporter

Radioligand Preparation Ki (nM)

[BH]WIN 35,428 Rat Striatal Membranes 1,900

This table highlights the discrepancy between SRI-31142's high affinity suggested by some
assays and its weak ability to displace traditional DAT ligands.
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Caption: Mechanism of SRI-31142 at the presynaptic dopamine transporter.
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In Vitro Functional Assays for SRI-31142
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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